Cas no 460710-84-3 (5-Ethoxy-2H-chromene-3-carbaldehyde)
460710-84-3 structure
Product Name:5-Ethoxy-2H-chromene-3-carbaldehyde
CAS No:460710-84-3
MF:C12H12O3
MW:204.221883773804
CID:880253
Update Time:2023-08-02
5-Ethoxy-2H-chromene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-3-carboxaldehyde,5-ethoxy-(9CI)
- 5-ethoxy-2H-chromene-3-carbaldehyde
- 5-Ethoxy-2H-1-benzopyran-3-carbaldehyde
- 5-Ethoxy-2H-chromene-3-carbaldehyde
-
- Inchi: 1S/C12H12O3/c1-2-14-11-4-3-5-12-10(11)6-9(7-13)8-15-12/h3-7H,2,8H2,1H3
- InChI Key: IARQBHFPINQOKW-UHFFFAOYSA-N
- SMILES: O1CC(C=O)=CC2C(=CC=CC1=2)OCC
Computed Properties
- Exact Mass: 204.079
- Monoisotopic Mass: 204.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
5-Ethoxy-2H-chromene-3-carbaldehyde Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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